5,7-dichloro-N-(2,6-dichloro-3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide

• IUPAC Name: 5,7-dichloro-N-(2,6-dichloro-3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide
• InChI: InChI=1S/C12H7Cl4N5O2S/c1-5-2-3-6(13)10(9(5)16)20-24(22,23)12-18-11-17-7(14)4-8(15)21(11)19-12/h2-4,20H,1H3
• InChI Key: FWQYDFJTQRNKMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)NS(=O)(=O)C2=NN3C(=CC(=NC3=N2)Cl)Cl)Cl
• Molecular Formula: C12H7Cl4N5O2S
• DSSTOX Substance ID: DTXSID00566999
• Molecular Weight: 427.1 g/mol
• CAS No.: 134892-32-3

Description

5,7-dichloro-N-(2,6-dichloro-3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide is a chemical compound known for its application as a herbicide. It belongs to the class of triazolopyrimidine sulfonamide herbicides and is used to control a variety of weeds in agricultural settings .

Scientific Research Applications

5,7-dichloro-N-(2,6-dichloro-3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the development and validation of analytical methods.

Biology: The compound is studied for its herbicidal activity and its effects on plant physiology.

Medicine: Research is ongoing to explore its potential as a lead compound for the development of new pharmaceuticals.

Industry: It is used in the formulation of herbicides for agricultural use, particularly for controlling atrazine-resistant weeds

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives have shown anticancer activity by inhibiting the cdk enzyme .

Mode of Action

Based on its structural similarity to other pyrimidine derivatives, it may interact with its targets (such as the cdk enzyme) and inhibit their function . This inhibition could lead to changes in cellular processes, such as cell division, which could potentially explain its anticancer activity.

Biochemical Pathways

Given its potential anticancer activity, it may affect pathways related to cell division and growth .

Result of Action

Based on its potential anticancer activity, it may lead to cell death by apoptosis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-dichloro-N-(2,6-dichloro-3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide typically involves the reaction of 2,6-dichloro-3-methylaniline with 5,7-dichloro-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to facilitate the formation of the sulfonamide bond .

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction is conducted in large reactors with precise temperature and pressure control to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

5,7-dichloro-N-(2,6-dichloro-3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The compound can undergo nucleophilic substitution reactions, particularly at the chloro substituents on the phenyl ring.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common in its typical applications.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted derivatives, while oxidation and reduction can modify the functional groups present on the compound .

Comparison with Similar Compounds

Similar Compounds

• Penoxsulam
• Metolachlor
• Florasulam
• Amisulbrom
• Azimsulfuron
• Flumetsulam
• Orthosulfamuron
• Ametoctradin
• Nicosulfuron

Uniqueness

5,7-dichloro-N-(2,6-dichloro-3-methylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide is unique due to its high selectivity and effectiveness against atrazine-resistant weeds. Its chemical structure allows it to bind effectively to the ALS enzyme, making it a potent herbicide with a broad spectrum of activity .

Synthesis routes and methods

Procedure details

To a stirred solution of 6.44 g (0.02 moles) of N-(3-(((2,6-dichloro-3-methylphenyl)amino)sulfonyl)-1H-1,2,4-triazol-5-yl)amine in 100 mL of dry acetonitrile was added 2.82 g (0.02 moles) of freshly distilled malonyl chloride. The mixture was stirred at room temperature overnight after which time some starting material remained. Additional malonyl chloride (0.56 g) was added and stirring was continued for 4 hrs. The reaction mixture was concentrated to dryness and the residue was slurried with POCl3 (122 g; 0.8 moles) and heated at 90° C. for 9 hrs. The reaction mixture was cooled and concentrated under reduced pressure and the residue was poured into ice-water. The resulting precipitate was filtered and dried to give 8.35 g of product having a purity of 75 percent (73 percent yield).